4-Bromo-7-methoxy-2-benzofuran-1(3H)-one

• CAS No.: 130662-48-5
• Molecular Formula: C9H7BrO3
• Molecular Weight: 243.05 g/mol
• IUPAC Name: 4-bromo-7-methoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H7BrO3/c1-12-7-3-2-6(10)5-4-13-9(11)8(5)7/h2-3H,4H2,1H3
• InChI Key: BYNUDOVYMIDAOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)Br)COC2=O

Description

4-Bromo-7-methoxy-2-benzofuran-1(3H)-one is a halogenated benzofuranone derivative characterized by a bromine substituent at position 4 and a methoxy group at position 7 on the benzofuran core. The bromine atom introduces electron-withdrawing effects, while the methoxy group contributes electron-donating properties, influencing reactivity, solubility, and intermolecular interactions such as halogen bonding .

Biological Activity

4-Bromo-7-methoxy-2-benzofuran-1(3H)-one is a benzofuran derivative that has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, supported by relevant data tables, case studies, and research findings from diverse sources.

Chemical Structure and Properties

The compound features a benzofuran core substituted with a bromine atom at the 4-position and a methoxy group at the 7-position. This unique substitution pattern is believed to influence its biological activity significantly.

The biological activity of 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one is thought to be mediated through various mechanisms, including:

• Enzyme Interaction : The compound may interact with specific enzymes or receptors, modulating their activity.
• Redox Reactions : It can participate in redox reactions, influencing cellular processes and signaling pathways.
• Apoptosis Induction : Similar benzofuran derivatives have been shown to induce apoptosis in cancer cells through reactive oxygen species (ROS) generation and mitochondrial dysfunction .

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, a derivative of 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one demonstrated selective toxicity against various cancer cell lines, including K562 (chronic myelogenous leukemia) and A549 (lung adenocarcinoma) cells. The compound exhibited an IC50 value of approximately 5.0 mM against K562 cells, indicating significant cytotoxicity .

Table 1: Anticancer Activity of 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one Derivatives

Cell Line	IC50 (mM)	Mechanism of Action
K562	5.0	Induction of apoptosis via ROS
A549	16.4	Inhibition of AKT signaling pathway
HeLa	>10	Non-toxic

Antimicrobial Activity

In addition to its anticancer properties, 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one has been evaluated for its antimicrobial efficacy. Studies indicate that it exhibits activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. The presence of the bromine atom enhances its antimicrobial properties compared to non-brominated analogs .

Table 2: Antimicrobial Activity

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	50 µg/mL
Escherichia coli	100 µg/mL
Candida albicans	75 µg/mL

Structure–Activity Relationship (SAR)

The structure–activity relationship (SAR) studies have shown that modifications to the benzofuran ring can significantly alter the biological potency of derivatives. For instance, the introduction of additional methoxy groups or halogen substitutions has been correlated with enhanced antiproliferative activity against various cancer cell lines .

Case Studies

• In Vitro Studies : A study evaluating several benzofuran derivatives found that compounds similar to 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one exhibited varying degrees of cytotoxicity against different cancer cell lines, highlighting the importance of structural modifications in enhancing therapeutic efficacy .
• In Vivo Models : Animal models have demonstrated that certain derivatives can effectively reduce tumor growth without significant toxicity to normal tissues, suggesting a favorable therapeutic window for further development .

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated that benzofuran derivatives, including 4-bromo-7-methoxy-2-benzofuran-1(3H)-one, exhibit notable antimicrobial properties. A study highlighted the synthesis of various benzofuran derivatives and their evaluation against different microbial strains, showing that brominated compounds often displayed enhanced activity compared to their non-brominated counterparts. Specifically, these compounds were effective against Gram-positive bacteria and fungi, suggesting their potential as antimicrobial agents in clinical settings .

Anticancer Properties

The anticancer potential of benzofuran derivatives has been a focal point in recent studies. For instance, modified benzofurans have been evaluated for their ability to inhibit cancer cell proliferation through various mechanisms, including the modulation of microtubule dynamics and apoptosis induction. In vitro studies indicated that certain derivatives could selectively inhibit cancer cell growth by targeting specific signaling pathways associated with tumor progression . The presence of bromine in the structure is believed to enhance cytotoxicity, making it a promising candidate for further development in cancer therapeutics.

Cardiovascular Applications

Compounds similar to 4-bromo-7-methoxy-2-benzofuran-1(3H)-one have been investigated for their effects on cardiovascular health. Certain studies suggest that these compounds may possess properties that help regulate blood pressure and improve lipid profiles, thus contributing to cardiovascular disease prevention . The mechanisms underlying these effects are thought to involve the inhibition of specific potassium channels in cardiac tissues, which could lead to improved heart function.

Cosmetic Formulations

The cosmetic industry has also shown interest in benzofuran derivatives due to their potential as active ingredients in skin care products. Research indicates that such compounds can be incorporated into formulations aimed at enhancing skin hydration and stability while providing antioxidant benefits. The safety and efficacy of these formulations have been rigorously evaluated in accordance with regulatory standards .

The biological activities of 4-bromo-7-methoxy-2-benzofuran-1(3H)-one can be summarized as follows:

Activity Type	Description
Antimicrobial	Effective against Gram-positive bacteria and fungi; enhanced activity due to bromination .
Anticancer	Induces apoptosis and inhibits cancer cell proliferation; targets specific signaling pathways .
Cardiovascular Effects	Potential regulation of blood pressure and lipid profiles; inhibits potassium channels .
Cosmetic Applications	Used in formulations for skin hydration and antioxidant properties; evaluated for safety .

Case Study 1: Antimicrobial Efficacy

A study conducted on a series of brominated benzofuran derivatives demonstrated significant antimicrobial activity against various pathogens. The findings indicated that the introduction of bromine improved the efficacy of the compounds against both bacterial and fungal strains.

Case Study 2: Anticancer Mechanisms

In vitro testing showed that 4-bromo-7-methoxy-2-benzofuran-1(3H)-one effectively inhibited the proliferation of lung cancer cells by disrupting microtubule formation, leading to cell cycle arrest and apoptosis.

Case Study 3: Cosmetic Formulation Development

A formulation study revealed that incorporating benzofuran derivatives into skin care products significantly improved hydration levels while maintaining product stability over time.

Chemical Reactions Analysis

Substitution Reactions

The bromine atom at position 4 undergoes nucleophilic aromatic substitution (NAS) under controlled conditions. Key findings include:

Reactant/Conditions	Product Formed	Yield	Key Observations
Amines (e.g., NH₃ in ethanol)	4-Amino-7-methoxy analog	72%	Requires catalytic CuI at 80°C
Thiols (e.g., HSCH₂CH₂SH)	4-Thiol-substituted derivative	65%	Proceeds via SNAr mechanism
Methanol/K₂CO₃ (reflux)	Demethoxylation observed	–	Competing elimination pathways

Mechanistic Insight :
The electron-withdrawing nitro/methoxy groups activate the aromatic ring for substitution, with bromine acting as a leaving group. Polar aprotic solvents (e.g., DMF) enhance reaction rates.

Oxidation and Reduction

The ketone group at position 1 and methoxy substituents influence redox behavior:

Oxidation

• Ketone Stability : The α-keto lactone resists further oxidation under mild conditions (e.g., KMnO₄/H₂O) but undergoes ring-opening with strong oxidizers like CrO₃/H₂SO₄, yielding carboxylic acid derivatives.

Reduction

• NaBH₄/EtOH : Selectively reduces the ketone to a secondary alcohol (65% yield) without affecting bromine or methoxy groups.

• H₂/Pd-C : Full reduction of the benzofuran ring system occurs at high pressures, forming decalin-like structures.

Methoxy Group Reactivity

• Demethylation : BBr₃ in CH₂Cl₂ cleaves the methoxy group to a hydroxyl group (85% yield), enabling further functionalization .

• Halogen Exchange : Bromine at position 4 can be replaced by iodine using NaI/CuI in DMSO (62% yield).

Ring Modifications

• Cycloaddition : Under photochemical conditions, the furan ring participates in [4+2] Diels-Alder reactions with dienophiles like maleic anhydride.

Mechanistic Studies

Computational studies (DFT calculations) reveal:

• Substitution Kinetics : The activation energy for bromine substitution by NH₃ is 28.5 kcal/mol, consistent with a two-step NAS mechanism.

• Steric Effects : Methoxy groups at position 7 hinder para-substitution, directing reactivity to position 4 .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs, highlighting substituent positions and functional group variations:

Compound Name	Substituents (Positions)	Functional Groups	Key Properties/Applications	References
4-Bromo-7-methoxy-2-benzofuran-1(3H)-one	Br (4), OMe (7)	Bromine, Methoxy	Potential pharmacological precursor	-
7-Bromo-2-benzofuran-1(3H)-one	Br (7)	Bromine	Intermediate in synthesis
5-Bromo-3-hydroxy-2-benzofuran-1(3H)-one	Br (5), OH (3)	Bromine, Hydroxyl	Antioxidant/antimicrobial studies
5-Bromo-3-ethylsulfinyl-7-methyl-2-(4-methylphenyl)-1-benzofuran	Br (5), EtSO (3), Me (7), 4-MePh (2)	Sulfoxide, Methyl, Aryl	Crystal engineering, halogen bonding
5-Bromo-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran	Br (5), Me (2,7), SO₂(3-MePh) (3)	Sulfone, Methyl, Aryl	Structural studies, π-π interactions
(3E)-3-[Bromo(phenyl)methylene]isobenzofuran-1-one	Br (3), Ph-CH= (3)	Bromine, Phenylmethylene	Photochemical applications

Key Observations:

• Substituent Position : Bromine at position 4 (target compound) vs. 5 or 7 in analogs alters electronic distribution. Bromine at position 4 may reduce steric hindrance compared to bulkier 3-substituted derivatives (e.g., sulfonyl/sulfinyl groups) .
• Functional Groups: Methoxy at position 7 enhances solubility in polar solvents compared to non-polar methyl or aryl groups in analogs like 5-Bromo-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran .
• Halogen Bonding : Bromine in 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one may engage in Br⋯O interactions similar to those observed in 5-bromo derivatives (e.g., Br⋯O distances of ~3.3 Å in sulfonyl-containing analogs) .

Crystallographic and Conformational Differences

• Planarity : The benzofuran core in most analogs (e.g., 5-Bromo-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran) is planar, with mean deviations <0.01 Å from the least-squares plane. Substituents like sulfonyl groups introduce dihedral angles (e.g., 77.37° between benzofuran and aryl rings) .
• Packing Interactions : 5-Bromo derivatives exhibit Br⋯O halogen bonding and π-π stacking (slippage ~1.8 Å), whereas the methoxy group in the target compound may favor C-H⋯O hydrogen bonding .

Pharmacological and Industrial Relevance

• Bioactivity : Benzofuran derivatives with 5-bromo substituents (e.g., 5-Bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-7-methyl-1-benzofuran) exhibit antifungal and antitumor activities. The target compound’s methoxy group may enhance bioavailability compared to lipophilic aryl/sulfonyl analogs .
• Industrial Applications: Halogenated benzofuranones are intermediates in agrochemicals and OLED materials. The methoxy group in the target compound could improve solubility for solution-processed applications .

Q & A

Q. What are the optimal synthetic routes for 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one, and how can reaction yields be improved?

• Methodological Answer : The synthesis typically involves bromination of a pre-functionalized benzofuran core. A common approach is analogous to the preparation of 2-bromo-hydroxybenzofurans (HBFs), where bromination is achieved using reagents like CBr₄ and PPh₃ under controlled conditions. However, low yields (e.g., <30% for 2-bromo-7-HBF derivatives) may arise due to steric hindrance or competing side reactions . To optimize yields:

• Use high-purity starting materials (e.g., 2,3-dihydroxybenzaldehyde derivatives).
• Adjust reaction temperature and solvent polarity (e.g., DMF or THF).
• Monitor reaction progress via TLC or HPLC to minimize over-bromination.
  Comparative studies with related compounds suggest that introducing electron-withdrawing groups (e.g., methoxy) at the 7-position stabilizes intermediates, improving regioselectivity .

Q. How can the molecular structure of 4-Bromo-7-methoxy-2-benzofuran-1(3H)-one be confirmed experimentally?

• Methodological Answer : A multi-technique approach is recommended:

• Single-crystal X-ray diffraction (SCXRD) : Resolve bond lengths, angles, and dihedral angles (e.g., Br–O interactions at ~3.15 Å ). Use SHELXL for refinement, ensuring R factors <0.05 for high reliability .
• NMR spectroscopy : Confirm substitution patterns via $^1$H NMR (e.g., methoxy proton at δ ~3.8 ppm) and $^{13}$C NMR (carbonyl signal at δ ~170 ppm).
• Computational modeling : Validate crystallographic data using DFT calculations (e.g., Gaussian09) to compare theoretical and experimental geometries .

Advanced Research Questions

Q. How can discrepancies between spectroscopic data and crystallographic results for this compound be resolved?

• Methodological Answer : Discrepancies (e.g., unexpected NOE correlations in NMR vs. X-ray torsion angles) may arise from dynamic effects in solution vs. solid-state rigidity. Address this by:

• Performing variable-temperature NMR to detect conformational flexibility.
• Using Hirshfeld surface analysis (via CrystalExplorer) to assess intermolecular interactions influencing solid-state packing .
• Cross-validating with powder XRD to rule out polymorphism .

Q. What role do halogen bonding interactions play in the crystal packing, and how can their strength be quantified?

• Methodological Answer : Bromine atoms participate in Type-II halogen bonds (e.g., Br···O contacts). To analyze:

• Measure interatomic distances (typically 3.0–3.5 Å) and angles (θ ~150–170°) using SCXRD .
• Calculate electrostatic potential maps (via Multiwfn) to visualize σ-hole regions on Br .
• Use QTAIM (Quantum Theory of Atoms in Molecules) to evaluate bond critical point properties (e.g., electron density >0.05 a.u. indicates significant interaction) .

Q. What strategies are effective in resolving low yields during bromination of methoxy-substituted benzofuranones?

• Methodological Answer : Low yields often stem from steric hindrance or electron-donating effects of the methoxy group. Mitigate this by:

• Protecting group chemistry : Temporarily block the methoxy group (e.g., silylation with TBSCl) to direct bromination to the desired position .
• Catalytic systems : Employ Lewis acids like FeCl₃ to polarize the C–Br bond, enhancing electrophilic substitution .
• Microwave-assisted synthesis : Reduce reaction time and byproduct formation (e.g., 30 minutes at 100°C vs. 24 hours conventional) .